Cas no 1870274-61-5 (3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]-)

• Product Name: 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]-
• CAS No: 1870274-61-5
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 5797626
• PubChem ID: 131173721
• Update Time: 2025-06-22

3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]-

• Inchi： 1S/C9H8N2O3/c1-2-6-14-11-8-7(9(12)13)4-3-5-10-8/h1,3-5H,6H2,(H,10,11)(H,12,13)
• InChI Key： GLSGJYCLRVWVQP-UHFFFAOYSA-N
• SMILES： C1(NOCC#C)=NC=CC=C1C(O)=O

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 321.6±52.0 °C(Predicted)
• pka: 2.82±0.20(Predicted)

Additional information on 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]-

3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]-: A Versatile Compound in Pharmaceutical and Biotechnological Research

3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]- is a unique organic compound with a complex molecular structure that has garnered significant attention in the fields of pharmaceutical chemistry and biotechnology. Its chemical formula, CAS No. 1870274-61-5, represents a specific molecular entity with potential applications in drug discovery and functional material development. This compound is characterized by its pyridinecarboxylic acid core, which is functionalized with a propyn-1-yloxy group and an amino substituent. The structural features of this molecule make it a promising candidate for exploring new therapeutic targets and biological activities.

The pyridinecarboxylic acid scaffold is a well-known pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. The propyn-1-yloxy group introduces unique reactivity and functional versatility, while the amino substituent enhances the molecule's potential for forming hydrogen bonds and participating in enzyme-substrate interactions. Recent studies have demonstrated that the combination of these functional groups can significantly influence the compound's biological activity and selectivity, making it a valuable tool for drug development.

Recent research has focused on the synthesis and characterization of 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amyino]- using advanced organic methodologies. One notable approach involves the use of click chemistry techniques to efficiently assemble the molecular components. This method allows for precise control over the reaction conditions and yields high-purity products suitable for further biological evaluation. The synthesis of this compound has been optimized to minimize side reactions and maximize the yield of the desired product, which is critical for its application in pharmaceutical research.

The biological activities of 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]- have been extensively investigated in recent years. Studies have shown that this compound exhibits potential antimicrobial properties against a range of bacterial strains, including multidrug-resistant pathogens. The propyn-1-yloxy group is believed to play a key role in disrupting microbial cell membranes, while the amino substituent may contribute to the molecule's ability to inhibit bacterial enzyme activity. These findings highlight the compound's potential as a novel antimicrobial agent.

Another area of interest is the antioxidant potential of 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]-. Research has demonstrated that this compound can effectively scavenge free radicals and reduce oxidative stress in vitro. The pyridinecarboxylic acid core is thought to contribute to its antioxidant activity by donating hydrogen atoms to neutralize reactive oxygen species. The propyn-1-yloxy group may also play a role in stabilizing radical intermediates during the antioxidant process. These properties make the compound a promising candidate for applications in nutraceuticals and cosmeceuticals.

The synthetic accessibility of 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]- has been a focus of recent studies due to its potential for large-scale production. Researchers have developed scalable methods for its synthesis, including the use of green chemistry principles to minimize environmental impact. These approaches involve the use of solvent-free conditions and catalytic systems that reduce energy consumption and waste generation. The ability to produce this compound efficiently and sustainably is crucial for its translation from the laboratory to practical applications.

The structural characterization of 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]- has been achieved through advanced analytical techniques such as high-resolution mass spectrometry and single-crystal X-ray diffraction. These methods have provided detailed insights into the molecular geometry and conformational flexibility of the compound. The pyridinecarboxylic acid ring is found to adopt a planar conformation, which is essential for its interaction with biological targets. The propyn-1-yloxy group is positioned in a way that allows for optimal spatial alignment with potential binding sites.

Recent studies have explored the cytotoxic effects of 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]- against various cancer cell lines. Preliminary results suggest that this compound may exhibit selective cytotoxicity towards certain tumor cells, with minimal impact on normal cells. The amino substituent is hypothesized to play a key role in this selectivity by facilitating interactions with specific cellular targets. These findings are significant as they indicate the potential of this compound as a lead molecule for the development of new anticancer therapies.

The therapeutic potential of 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]- extends beyond its antimicrobial and antioxidant properties. Research is currently underway to investigate its anti-inflammatory effects, with promising preliminary data suggesting its ability to modulate inflammatory pathways. The pyridinecarboxylic acid core may contribute to this activity by interacting with inflammatory mediators, while the propyn-1-yloxy group could enhance the molecule's ability to target specific inflammatory pathways. These findings open new avenues for the application of this compound in the treatment of inflammatory diseases.

In conclusion, 3-Pyridinecarboxylic acid, 2-[(2-propyn-1-yloxy)amino]- represents a fascinating area of research with diverse applications in pharmaceutical and biotechnological sciences. Its unique molecular structure, characterized by the pyridinecarboxylic acid core, propyn-1-yloxy group, and amino substituent, offers a platform for exploring new therapeutic strategies. Ongoing research into its synthesis, biological activities, and potential applications continues to uncover new insights, making this compound a promising candidate for future drug development initiatives.